N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide

• IUPAC Name: N-[4-(benzylsulfonylamino)phenyl]-N-methylacetamide
• InChI: InChI=1S/C16H18N2O3S/c1-13(19)18(2)16-10-8-15(9-11-16)17-22(20,21)12-14-6-4-3-5-7-14/h3-11,17H,12H2,1-2H3
• InChI Key: WNPAJLYMVZBWCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide, also known as BSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BSA is a sulfonamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide is not fully understood. However, it has been proposed that this compound inhibits the activity of enzymes by binding to their active sites. The sulfonamide group of this compound is believed to play a crucial role in its inhibitory activity by forming hydrogen bonds with the active site residues of the enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to exhibit neuroprotective activity by reducing the oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound also exhibits potent inhibitory activity against several enzymes, making it a useful tool for studying their biological functions. However, this compound has some limitations for lab experiments. It is a relatively large molecule that may not penetrate cell membranes, limiting its use in cellular studies. In addition, the inhibitory activity of this compound may be affected by the presence of other compounds in the biological system, making it difficult to interpret the results.

Future Directions

There are several future directions for research on N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide. One potential direction is to explore its potential as a therapeutic agent for various diseases. This compound has been shown to exhibit potent inhibitory activity against several enzymes that are potential targets for drug development. Another future direction is to study the structure-activity relationship of this compound to identify more potent analogs. Finally, future research could focus on developing methods to improve the cellular uptake of this compound, allowing for its use in cellular studies.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of this compound involves a multi-step process, and it has been extensively studied for its potential applications in medicinal chemistry. This compound exhibits potent inhibitory activity against several enzymes and has been shown to exhibit various biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has some limitations. Future research on this compound could focus on exploring its potential as a therapeutic agent, identifying more potent analogs, and improving its cellular uptake.

Synthesis Methods

The synthesis of N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide involves a multi-step process that includes several chemical reactions. The first step involves the reaction of 4-aminobenzene sulfonamide with benzaldehyde to form N-benzyl-4-aminobenzene sulfonamide. This intermediate is then reacted with N-methylacetamide in the presence of a catalyst to form this compound. The overall yield of the synthesis process is around 45%.

Scientific Research Applications

N-{4-[(benzylsulfonyl)amino]phenyl}-N-methylacetamide has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. This compound has been found to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase, histone deacetylase, and tyrosine phosphatase. These enzymes are involved in various physiological processes and are potential targets for the development of therapeutics for various diseases, including cancer, Alzheimer's disease, and diabetes.